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Cat. No.: B056558

Get Quote

Executive Summary & Disambiguation
DPHpPC (1-palmitoyl-2-[[2-[4-(6-phenyl-trans-1,3,5-hexatrienyl)phenyl]ethyl]carbonyl]-3-sn-

phosphatidylcholine) is a specialized fluorescent phospholipid probe used extensively in

biophysical research to monitor membrane fluidity, phase transitions, and fusion events.[1][2][3]

Critical Disambiguation: In drug development contexts, this molecule is frequently confused

with DPhPC (1,2-diphytanoyl-sn-glycero-3-phosphocholine).

DPHpPC (The Probe): Contains a fluorophore (DPH) in the sn-2 position. Used for sensing

membrane environments.[1][2][4][5][6][7]

DPhPC (The Matrix): Contains branched phytanoyl chains. Used as a stable matrix for ion

channel reconstitution (e.g., planar lipid bilayers for hERG safety assays) due to its

resistance to electroporation and oxidation.

This guide focuses on the structure and utility of DPHpPC (The Probe).
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Chemical Structure of DPHpPC[8][9]
The structural integrity of DPHpPC is designed to mimic natural phospholipids while providing a

reporter moiety deep within the hydrophobic core of the bilayer.

Molecular Architecture
DPHpPC is an amphipathic molecule constructed on a glycerol backbone with three distinct

domains:

The Hydrophilic Headgroup (sn-3):

Composition: Phosphocholine (PC).

Function: Anchors the molecule at the lipid-water interface, ensuring correct orientation

within the bilayer leaflet. It mimics the headgroup of DPPC

(dipalmitoylphosphatidylcholine), the most common mammalian membrane lipid, ensuring

minimal perturbation of the host membrane surface.

The Structural Anchor (sn-1):

Composition: Palmitic Acid (C16:0).

Function: A saturated 16-carbon chain that provides stability and facilitates packing into

the liquid-ordered (

) or gel phases of the membrane.

The Fluorescent Reporter (sn-2):

Composition: DPH-propionic acid (3-[p-(6-phenyl)-1,3,5-hexatrienyl]phenylpropionic acid).

Structure: A rigid, rod-like polyene hydrocarbon chain (diphenylhexatriene) linked via a

short propionyl spacer.

Function: This hydrophobic fluorophore intercalates between the acyl chains of

surrounding lipids. Its fluorescence anisotropy (polarization) is directly sensitive to the
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rotational freedom of the surrounding environment, making it a proxy for "membrane

fluidity."

Structural Diagram (DOT Visualization)
The following diagram illustrates the logical connectivity and functional domains of the

DPHpPC molecule.
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Caption: Logical architecture of DPHpPC showing the separation of the polar headgroup and

the hydrophobic reporter moiety.

Mechanism of Action & Biophysical Properties[9]
Fluorescence Anisotropy
DPHpPC is primarily used to measure fluorescence anisotropy (
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).

Principle: When excited with polarized light, the DPH fluorophore emits light. If the

fluorophore is held rigidly (gel phase), the emitted light retains polarization (high anisotropy).

If the fluorophore rotates freely (fluid phase), the polarization is lost (low anisotropy).

Advantage over Free DPH: Unlike free DPH, which can partition promiscuously into

hydrophobic pockets of proteins or triglycerides, DPHpPC is tethered to the phospholipid

bilayer. This ensures the signal comes specifically from the membrane leaflet structure.

Partitioning Behavior
vs.

Phase: DPHpPC partitions preferentially into fluid (liquid-disordered,

) phases over gel or liquid-ordered (

) phases. This makes it an excellent tool for detecting phase separation in liposomes or cell
membranes.

Alignment: The rigid DPH rod aligns parallel to the phospholipid acyl chains.[8] This

alignment allows it to report on the "order parameter" of the membrane—essentially how

tightly packed the lipid tails are.

Experimental Protocol: Membrane Fusion Assay
A primary application of DPHpPC in drug development is monitoring membrane fusion (e.g.,

viral entry inhibitors or liposomal drug delivery).

Protocol: Lipid Mixing Assay
Objective: Monitor the fusion of "Labeled" vesicles with "Target" vesicles.

Materials:

Labeled Vesicles: POPC containing 1 mol% DPHpPC.

Target Vesicles: Unlabeled POPC (or cell mimics).
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Buffer: 10 mM HEPES, 150 mM NaCl, pH 7.4.

Step-by-Step Methodology:

Vesicle Formation:

Mix lipids in chloroform. Evaporate solvent under nitrogen flow to form a thin film.

Hydrate film with Buffer to varying concentrations (typically 1 mM lipid).

Extrude through 100 nm polycarbonate filters to form Large Unilamellar Vesicles (LUVs).

Baseline Measurement:

Place Labeled Vesicles in the fluorometer.

Excitation: 360 nm | Emission: 430 nm.

Measure fluorescence lifetime (

).[2] At high concentrations in the labeled vesicle, DPHpPC self-quenches or exhibits a
specific lifetime profile due to proximity.

Fusion Initiation:

Inject Target Vesicles (excess, typically 10:1 ratio).

Add fusogenic agent (e.g., PEG, Calcium, or Fusogenic Peptide).

Data Acquisition:

Monitor intensity or lifetime changes over time.[5]

Mechanism: As fusion occurs, DPHpPC dilutes into the Target Vesicles. The spatial

separation of probes changes the fluorescence lifetime or intensity (relief of self-

quenching).

Quantification:
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Calculate % Fusion using:

Where

is determined by lysing the vesicles with Triton X-100 (infinite dilution).

Workflow Visualization (DOT)
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Caption: Kinetic workflow of a DPHpPC-based lipid mixing assay for monitoring membrane

fusion.

Summary of Quantitative Data (DPHpPC vs. DPH)
Feature Free DPH DPHpPC (Probe)

Localization
Promiscuous (Core,

Triglycerides, Proteins)

Anchored (Bilayer Leaflet

Specific)

Rotational Mobility High (Wobbles in voids)
Restricted (Tethered to

glycerol)

Fluorescence Lifetime
~7-10 ns (Environment

dependent)

~6-8 ns (Slightly lower due to

anchor)

Flip-Flop Rate Fast (Milliseconds)
Slow (Hours - negligible during

assay)

Main Utility Bulk fluidity measurements
Lipid mixing, Asymmetric

bilayer studies
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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